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Compound of Interest

Compound Name: Amberlite IRC50

Cat. No.: B567941

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper
handling, operation, and disposal of Amberlite™ |IRC-50 ion-exchange resin. Adherence to
these procedures is critical for ensuring laboratory safety and maintaining experimental
integrity.

Personal Protective Equipment (PPE)

When handling Amberlite™ IRC-50, a comprehensive approach to personal protection is
mandatory to prevent contact and inhalation. The following table summarizes the required PPE.
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Protection Type Specification Standard/Regulation
Appropriate protective OSHA 29 CFR 1910.133 or

Eye Protection eyeglasses or chemical safety European Standard EN166.[1]
goggles.[1] [2]

Refer to manufacturer/supplier
Protective gloves to prevent for specific glove material and

Hand Protection ] o )
skin exposure.[1][3] breakthrough time information.

[3]

Appropriate protective clothing,
] such as a lab coat or long-
Body Protection ) N/A
sleeved clothing, to prevent

skin exposure.[1][2][3]

A respiratory protection
program must be followed if
workplace conditions warrant
respirator use.[1] For small-

scale laboratory use, maintain
o OSHA 29 CFR 1910.134, ANSI
adequate ventilation.[3] For

Respiratory Protection 788.2, or European Standard
large-scale or emergency
EN 149.[1]

situations, a NIOSH/MSHA or
European Standard EN 136
approved respirator is
recommended if exposure

limits are exceeded.[3]

Handling and Operational Protocols

Strict adherence to proper handling procedures will minimize risks and ensure a safe laboratory
environment.

General Handling:
e Wash hands and skin thoroughly after handling.[1]

» Use with adequate ventilation to keep airborne concentrations low.[1]
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Minimize the generation and accumulation of dust.[1]

Avoid contact with eyes, skin, and clothing.[1]

Keep the container tightly closed when not in use.[1][3]

Avoid ingestion and inhalation.[1]

Do not eat, drink, or smoke in areas where Amberlite™ IRC-50 is handled or stored.[3]

Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, well-ventilated area.[1][3]

Store away from incompatible substances such as acids and strong oxidizing agents.[2][4]

The recommended storage temperature is around 20°C.[1]

Spill and Disposal Plan

A clear and concise plan for managing spills and disposing of waste is crucial for laboratory
safety and environmental compliance.

Spill Response:

» Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure adequate ventilation.

« Utilize Proper PPE: Before cleaning up, ensure you are wearing the appropriate personal
protective equipment as outlined in the table above.[1]

e Containment and Cleanup:
o For small spills, vacuum or sweep up the material.[1]

o Avoid methods that generate dust.
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o Place the collected material into a suitable, labeled container for disposal.[1]

o Decontamination: Clean the spill area thoroughly.
Disposal:

o Waste disposal must be conducted in accordance with local, regional, and national
hazardous waste regulations.[2][3]

« Itis the responsibility of the chemical waste generator to properly classify the waste.[2][3]
e Do not reuse empty containers.[3] Dispose of them in accordance with local regulations.[3]

Workflow for Safe Handling of Amberlite™ IRC-50

The following diagram outlines the logical steps for safely handling Amberlite™ IRC-50 from
preparation to disposal.

Preparation
- Review SDS
- Assemble PPE

;

Handling
- Use in ventilated area
- Minimize dust
- Avoid contact

If not all material is used In case of spill

Spil/Emergency
- Evacuate and ventilate

Storage
- Tightly closed container
- Cool, dry, ventilated area

Post-Handling
- Decontaminate work area

- Wear PPE - Wash hands thoroughly

- Clean up with minimal dust

Disposal
- Place in labeled container
- Follow institutional and
local regulations
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Caption: Workflow for the safe handling of Amberlite™ IRC-50.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
o 2. fishersci.com [fishersci.com]

» 3. fishersci.co.uk [fishersci.co.uk]

e 4. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Amberlite™ IRC-50]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b567941#personal-protective-equipment-for-handling-
amberlite-irc50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

